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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B1147697

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents like Methomyl-d3 are paramount to ensuring both
laboratory safety and environmental protection. This guide provides essential, immediate safety
and logistical information for the proper disposal of Methomyl-d3, a deuterated analog of the
highly toxic carbamate pesticide, Methomyl. Adherence to these procedures is critical due to
the acute toxicity and environmental hazards associated with this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle Methomyl-d3 with extreme care
to minimize exposure risks. Always consult the Safety Data Sheet (SDS) for detailed
information.

Personal Protective Equipment (PPE): The use of appropriate PPE is mandatory when
handling Methomyl-d3. This includes:

¢ Gloves: Handle with chemical-resistant gloves. Contaminated gloves should be disposed of
in accordance with applicable laws and good laboratory practices.[1]

e Body Protection: Impervious clothing is necessary to prevent skin contact.[1]

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[2]
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o Respiratory Protection: Use a NIOSH-approved respirator or ensure work is conducted in a
laboratory fume hood to avoid inhalation of dust or aerosols.[1]

Emergency Procedures:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial
respiration and seek immediate emergency medical help.[1]

o Skin Contact: Wash off immediately with soap and plenty of water.[1]
o Eye Contact: Flush eyes with water as a precaution.[1]

 Ingestion: If swallowed, rinse mouth with water and call a poison center or doctor
immediately.

Hazardous Waste Classification

Methomyl-d3, like its non-deuterated counterpart, is classified as a hazardous material.
Understanding its hazard profile is essential for proper disposal.

Hazard Classification Details

UN Number UN2811[1]

Proper Shipping Name Toxic solid, organic, n.o.s. (Methomyl)[1]
Hazard Class 6.1 (Toxic)[1]

Packaging Group 1]

Acute Oral Toxicity Category 2: Fatal if swallowed

) Category 1: Very toxic to aquatic life with long-
Aquatic Hazard .
lasting effects

This table summarizes the key hazard classifications for Methomyl, which are applicable to
Methomyl-d3.

Step-by-Step Disposal Protocol
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The disposal of Methomyl-d3 must be conducted in a manner that ensures the safety of
personnel and prevents environmental contamination.

Step 1: Waste Collection and Segregation

e Collect waste Methomyl-d3, including any contaminated materials (e.g., weighing paper,
pipette tips), in a designated, properly labeled, and sealed container.

» Avoid mixing with other waste streams to prevent unknown chemical reactions.
Step 2: Labeling

o Clearly label the waste container as "Hazardous Waste" and include the full chemical name:
"(E,Z2)-Methomyl-d3 (N-methyl-d3)".[1][3]

« Indicate the potential hazards (e.g., "Toxic," "Environmental Hazard").
Step 3: Storage

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory, such as a fume hood or a locked cabinet, away from incompatible
materials.[2]

Step 4: Professional Disposal

e The primary and mandatory step for the final disposal of Methomyl-d3 is to contact a
licensed professional waste disposal service.[1]

¢ Dispose of the contents and the container at an approved waste disposal plant.[3]

e Never pour Methomyl-d3 down the drain or dispose of it in the regular trash, as this can
lead to severe environmental contamination.[4]

Step 5: Container Decontamination

o For empty containers, triple rinsing with a suitable solvent is recommended.[5][6]
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e The rinsate from this process is also considered hazardous waste and must be collected and
disposed of following the same procedures as the original material.[5]

 After proper decontamination, puncture the container to prevent reuse.[5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Methomyl-d3.
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Caption: Workflow for the safe disposal of Methomyl-d3 waste.
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Regulatory Compliance

It is imperative to adhere to all local, state, and federal regulations governing hazardous waste
disposal.[4] In the United States, the Environmental Protection Agency (EPA) regulates
pesticide disposal under the Resource Conservation and Recovery Act (RCRA).[7] State and
local laws can be more stringent than federal requirements, so always consult with your
institution's environmental health and safety (EHS) department for specific guidance.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1147697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

